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Compound of Interest

Compound Name: 4,5-Dihydrofuran-3-carboxylic acid

Cat. No.: B1296813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4,5-Dihydrofuran-3-carboxylic acid is critical for ensuring laboratory

safety and environmental protection. This guide provides a comprehensive, step-by-step

procedure for its safe handling and disposal, in line with established safety protocols for

hazardous chemical waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) for 4,5-Dihydrofuran-3-carboxylic acid. Personnel handling this compound must be

equipped with appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear tight-fitting safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat, and in cases of potential splashing, a chemical-resistant apron.

Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated, a

NIOSH-approved respirator is necessary.

Engineering Controls:
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All handling and disposal preparation should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

An emergency eyewash station and safety shower must be readily accessible.

Hazard Summary
4,5-Dihydrofuran-3-carboxylic acid is classified as a hazardous substance. Key hazard

information is summarized in the table below.

Hazard Classification Category Hazard Statement

Flammable liquids Category 2
H225: Highly flammable liquid

and vapour.

Acute toxicity (Oral) Category 4 H302: Harmful if swallowed.

Serious eye irritation Category 2A
H319: Causes serious eye

irritation.

Carcinogenicity Category 2
H351: Suspected of causing

cancer.

Specific target organ toxicity -

single exposure
Category 3

H335: May cause respiratory

irritation.

Specific target organ toxicity -

single exposure
Category 3

H336: May cause drowsiness

or dizziness.

Other hazards - May form explosive peroxides.

Step-by-Step Disposal Protocol
The disposal of 4,5-Dihydrofuran-3-carboxylic acid must be managed as hazardous

chemical waste. Do not dispose of this compound down the drain or in regular municipal trash.

Waste Identification and Segregation:

Clearly label a dedicated, sealable waste container with "Hazardous Waste," the full

chemical name "4,5-Dihydrofuran-3-carboxylic acid," and the associated hazard
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pictograms (e.g., flammable, irritant, health hazard).

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed to avoid potentially violent reactions. It is incompatible with strong oxidizing

agents, strong acids, and strong bases.[1][2]

Containerization:

Use a container that is compatible with carboxylic acids and flammable liquids. High-

density polyethylene (HDPE) or glass containers are generally suitable.

Ensure the container is in good condition, with no leaks or cracks, and has a secure, tight-

fitting lid.

Keep the container closed when not in use.

Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, cool, and away from sources of ignition such as heat,

sparks, and open flames.

Store away from incompatible materials.

Spill Cleanup:

In the event of a small spill, carefully sweep or scoop up the material and place it in the

labeled hazardous waste container.

Avoid generating dust or vapors.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Professional Disposal:

The final disposal of 4,5-Dihydrofuran-3-carboxylic acid must be conducted by a

licensed and certified hazardous waste disposal company.[1][3]
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Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the collection and disposal of the waste.

The recommended disposal method is incineration in an approved waste disposal plant.[1]

[2][3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4,5-
Dihydrofuran-3-carboxylic acid.
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Caption: Disposal workflow for 4,5-Dihydrofuran-3-carboxylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1296813?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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